N-(2,4-difluorophenyl)-2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C23H23F2N3O4S/c24-16-8-9-19(18(25)12-16)26-22(29)15-33(31,32)21-13-28(20-7-3-2-6-17(20)21)14-23(30)27-10-4-1-5-11-27/h2-3,6-9,12-13H,1,4-5,10-11,14-15H2,(H,26,29)
• InChI Key: YQBNZGLLPREJLX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C23H23F2N3O4S
• Molecular Weight: 475.5 g/mol
• CAS No.: 878056-77-0

Description

N-(2,4-difluorophenyl)-2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C23H23F2N3O4S and its molecular weight is 475.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of novel compounds with acetamide derivatives, oxadiazole nuclei, and piperidine rings have been extensively studied for their potential in various applications. For instance, the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores evaluated for their antibacterial potentials demonstrates the relevance of such compounds in medicinal chemistry (Iqbal et al., 2017). Similarly, the synthesis, characterization, and pharmacological evaluation of different 1,3,4-oxadiazole and acetamide derivatives of ethyl nipecotate highlight the multifunctional nature of these moieties in drug design (Nafeesa et al., 2017).

Biological Activities

Compounds with piperidine and sulfonamide groups have shown significant biological activities, including antimicrobial and anticancer properties. For example, novel sulfonamide-derived isatins, following molecular hybridization, exhibited variable in vitro cytotoxicity against hepatocellular carcinoma cell lines, demonstrating the potential for cancer treatment (Eldeeb et al., 2022). Additionally, compounds like 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives synthesized for antimicrobial activities suggest the potential of these structures in developing new antibacterial and antifungal agents (Mallesha & Mohana, 2014).

Enzyme Inhibition and Antithrombotic Properties

Research also encompasses the study of enzyme inhibition and antithrombotic properties, where compounds with specific functional groups act as potent inhibitors or modulators. This includes studies on the synthesis and biological evaluation of compounds targeting enzymes like cholinesterase, highlighting their potential in treating conditions like Alzheimer's disease (Khalid et al., 2012). Moreover, novel thrombin inhibitors with potential antithrombotic properties have been explored for their therapeutic applications in preventing thrombosis (Lorrain et al., 2003).